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Compound of Interest

Compound Name: N3-PEG4-amido-Lys(Fmoc)-acid

Cat. No.: B11929331 Get Quote

Essential Safety and Handling Guide for N3-
PEG4-amido-Lys(Fmoc)-acid
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

N3-PEG4-amido-Lys(Fmoc)-acid. Adherence to these guidelines is crucial for ensuring a safe

laboratory environment.

Hazard Identification and Mitigation
N3-PEG4-amido-Lys(Fmoc)-acid is a multi-component molecule requiring careful handling.

While a specific Safety Data Sheet (SDS) is not readily available, a hazard assessment based

on its constituent parts—an Fmoc-protected amino acid, a PEG linker, and an organic azide—

indicates the following potential hazards:

Skin and Eye Irritation: Similar to other Fmoc-protected amino acids, this compound may

cause irritation upon contact with skin or eyes.

Respiratory Irritation: Inhalation of the solid powder may cause respiratory tract irritation.

Organic Azide Reactivity: While the high carbon-to-nitrogen ratio of this molecule

(C32H43N5O9) suggests it is relatively stable, organic azides as a class are potentially
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explosive and can be sensitive to heat, shock, friction, and light.[1][2] They can also react

hazardously with acids, heavy metals, and halogenated solvents.[1][3]

Mitigation Strategy: A comprehensive approach to personal protective equipment (PPE) and

adherence to strict handling protocols are the primary means of mitigating these risks.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling N3-PEG4-amido-Lys(Fmoc)-acid in a

laboratory setting.
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PPE Category Specification Rationale

Eye Protection

ANSI Z87.1 compliant safety

glasses with side shields or

chemical splash goggles.[4] A

face shield should be used

when there is a significant risk

of splashing.[5]

Protects eyes from airborne

powder and accidental

splashes.

Hand Protection

Disposable nitrile gloves.[4]

For extended contact, consider

double-gloving or using

heavier-duty chemical-resistant

gloves.[4]

Prevents skin contact and

absorption.

Body Protection

A long-sleeved laboratory coat.

[1] Fire-resistant coats are

recommended if flammable

solvents are in use.[5]

Protects skin and clothing from

contamination.

Foot Protection Closed-toe shoes.[5]
Protects feet from spills and

falling objects.

Respiratory

Use in a well-ventilated area or

a chemical fume hood.[5] A

NIOSH-approved respirator

may be necessary for large

quantities or if engineering

controls are inadequate.

Minimizes inhalation of the

powder.

Experimental Protocol: Safe Handling of N3-PEG4-
amido-Lys(Fmoc)-acid
This protocol outlines the step-by-step procedure for the safe handling of the solid compound.

3.1. Preparation and Weighing:

Work in a designated area, preferably within a chemical fume hood, to minimize exposure.
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Before handling, ensure all necessary PPE is correctly worn.

Use non-metallic spatulas (e.g., plastic or ceramic) to handle the compound to avoid the

formation of potentially unstable metal azides.[1]

Weigh the desired amount of the solid compound on weighing paper or in a suitable

container.

Clean any spills immediately with a damp cloth, ensuring the cloth is disposed of as chemical

waste.

3.2. Dissolution:

Add the weighed solid to the desired solvent in a clean, appropriate container.

Avoid using halogenated solvents such as dichloromethane or chloroform, as these can form

explosive compounds with azides.[1][3]

Ensure the container is clearly labeled with the contents and concentration.

3.3. Post-Handling:

Thoroughly clean the work area after use.

Remove gloves and wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of N3-PEG4-amido-Lys(Fmoc)-acid and associated waste is critical to

prevent environmental contamination and ensure safety.
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Waste Type Disposal Procedure

Unused Solid Compound

Dispose of as hazardous chemical waste in a

clearly labeled, sealed container. Follow your

institution's chemical waste disposal guidelines.

Contaminated Labware/PPE

Disposable items (gloves, weighing paper, etc.)

should be placed in a designated hazardous

waste container.[6] Non-disposable glassware

should be decontaminated by rinsing with a

suitable solvent, and the rinsate collected as

hazardous waste.

Solutions Containing the Compound

Collect in a dedicated, labeled hazardous waste

container. Do not mix with acidic waste, as this

can lead to the formation of highly toxic and

explosive hydrazoic acid.[1] Polyethylene glycol

(PEG) containing waste is generally considered

non-hazardous and biodegradable, but due to

the other components of this molecule, it should

be treated as hazardous chemical waste.

Workflow for Handling and Disposal
The following diagram illustrates the logical flow of operations for the safe handling and

disposal of N3-PEG4-amido-Lys(Fmoc)-acid.
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Caption: Workflow for safe handling and disposal of N3-PEG4-amido-Lys(Fmoc)-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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